![molecular formula C18H23N3O4S B241431 Ethyl 2-[2-(4-isopropoxy-3-methoxybenzylidene)hydrazino]-4-methyl-1,3-thiazole-5-carboxylate](/img/structure/B241431.png)
Ethyl 2-[2-(4-isopropoxy-3-methoxybenzylidene)hydrazino]-4-methyl-1,3-thiazole-5-carboxylate
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Overview
Description
Ethyl 2-[2-(4-isopropoxy-3-methoxybenzylidene)hydrazino]-4-methyl-1,3-thiazole-5-carboxylate, also known as IMB-1, is a novel thiazole derivative that has been synthesized and evaluated for its potential therapeutic applications. This compound has been found to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-diabetic properties.
Mechanism of Action
The mechanism of action of Ethyl 2-[2-(4-isopropoxy-3-methoxybenzylidene)hydrazino]-4-methyl-1,3-thiazole-5-carboxylate is not fully understood, but it is believed to involve the modulation of various signaling pathways. This compound has been found to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and cell survival. It has also been shown to activate the AMPK pathway, which is involved in the regulation of energy metabolism and glucose homeostasis.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the pathogenesis of various inflammatory diseases. This compound has also been found to induce apoptosis in cancer cells and inhibit tumor growth. In addition, this compound has been shown to reduce blood glucose levels and improve insulin sensitivity, which may be beneficial in the treatment of diabetes.
Advantages and Limitations for Lab Experiments
Ethyl 2-[2-(4-isopropoxy-3-methoxybenzylidene)hydrazino]-4-methyl-1,3-thiazole-5-carboxylate has several advantages for lab experiments. It is easy to synthesize and has been found to be stable under a wide range of conditions. This compound has also been found to be relatively non-toxic, which makes it suitable for in vitro and in vivo studies. However, one limitation of this compound is that its mechanism of action is not fully understood, which may make it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for the study of Ethyl 2-[2-(4-isopropoxy-3-methoxybenzylidene)hydrazino]-4-methyl-1,3-thiazole-5-carboxylate. One direction is to further elucidate its mechanism of action, which may lead to the development of more potent and selective derivatives. Another direction is to evaluate its therapeutic potential in animal models of various diseases, including cancer and diabetes. Additionally, the pharmacokinetics and toxicity of this compound should be further investigated to determine its suitability for clinical use.
Synthesis Methods
The synthesis of Ethyl 2-[2-(4-isopropoxy-3-methoxybenzylidene)hydrazino]-4-methyl-1,3-thiazole-5-carboxylate involves the reaction of 4-isopropoxy-3-methoxybenzaldehyde with thiosemicarbazide, followed by the condensation with ethyl 2-bromoacetate. The resulting product is then treated with hydrazine hydrate to yield this compound. This synthesis method has been optimized to produce high yields of pure this compound.
Scientific Research Applications
Ethyl 2-[2-(4-isopropoxy-3-methoxybenzylidene)hydrazino]-4-methyl-1,3-thiazole-5-carboxylate has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been shown to possess anti-tumor activity by inducing apoptosis in cancer cells and inhibiting tumor growth. In addition, this compound has been found to have anti-diabetic activity by reducing blood glucose levels and improving insulin sensitivity.
Properties
Molecular Formula |
C18H23N3O4S |
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Molecular Weight |
377.5 g/mol |
IUPAC Name |
ethyl 2-[(2E)-2-[(3-methoxy-4-propan-2-yloxyphenyl)methylidene]hydrazinyl]-4-methyl-1,3-thiazole-5-carboxylate |
InChI |
InChI=1S/C18H23N3O4S/c1-6-24-17(22)16-12(4)20-18(26-16)21-19-10-13-7-8-14(25-11(2)3)15(9-13)23-5/h7-11H,6H2,1-5H3,(H,20,21)/b19-10+ |
InChI Key |
FTJJBNGOVBMRLH-VXLYETTFSA-N |
Isomeric SMILES |
CCOC(=O)C1=C(N=C(S1)N/N=C/C2=CC(=C(C=C2)OC(C)C)OC)C |
SMILES |
CCOC(=O)C1=C(N=C(S1)NN=CC2=CC(=C(C=C2)OC(C)C)OC)C |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)NN=CC2=CC(=C(C=C2)OC(C)C)OC)C |
Origin of Product |
United States |
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